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Get Quote

Property Value

CAS Number 687-38-7 [1] [2]

Molecular Formula C₅H₁₀N₂O₄ [1]

Molecular Weight 162.144 g/mol [1]

Density 1.4±0.1 g/cm³ [1]

Melting Point 7 °C (lit.) [1]

Boiling Point 513.0±50.0 °C at 760 mmHg [1]

Flash Point 264.1±30.1 °C [1]

Storage Condition −20°C [1]

Insights on Solubility from Related Research

While the solubility of Glycyl-DL-serine itself is not reported, the search results provide context on how the

solubility of similar compounds is studied.
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Focus on Amino Acids and Dipeptides: Research often investigates the solubility of fundamental

amino acids like glycine [3] and dl-serine [4], as well as dipeptides like glycyl-dl-serine [5] [6].
These studies are crucial for understanding processes in biochemistry and pharmaceutical

development [3] [4] [6].
Common Measurement Technique: A frequently used method for determining amino acid solubility

is 'analytical formol titrimetry' [4]. This technique involves titrating the amino group of the
compound in the presence of formaldehyde, which allows for accurate quantification in aqueous

solutions.
Thermodynamic Properties: Several studies have measured the partial molar volumes and other

thermodynamic properties of glycyl-dl-serine in aqueous solution [5] [6]. This data is essential for
understanding the molecule's interactions with water and its solvation behavior, which are directly

related to its solubility.

Proposed Experimental Workflow for Solubility
Determination

Given the lack of direct data, here is a logical workflow you could follow to determine the water solubility of

Glycyl-DL-serine experimentally, based on the methodologies identified.
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Key Experimental Considerations

Start: Determine Solubility of Glycyl-DL-serine

1. Prepare Saturated Solution

2. Attain Equilibrium

3. Analytical Measurement

Control temperature precisely
(studies often use 288.15-308.15 K)

Use a thermostatted water bath
or shaker incubatorGravimetric Analysis Formol Titrimetry Filter samples to remove

undissolved solid

4. Quantification

Obtain Solubility Value

Click to download full resolution via product page

Experimental workflow for determining Glycyl-DL-serine solubility, highlighting key methodological

considerations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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